Cas no 737765-57-0 (1-(trifluoromethyl)cyclopentan-1-ol)

• Product Name: 1-(trifluoromethyl)cyclopentan-1-ol
• CAS No: 737765-57-0
• MF: C₆H₉F₃O
• MW: 154.130272626877
• MDL: MFCD01070837
• CID: 559874
• PubChem ID: 23506080
• Update Time: 2025-10-16

1-(trifluoromethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol,1-(trifluoromethyl)-
• Cyclopentanol, 1-(trifluoromethyl)- (9CI)
• 1-(Trifluoromethyl)cyclopentanol
• EN300-90707
• SY123525
• 1-trifluoromethylcyclopentanol
• F8884-2087
• MFCD01070837
• CS-0369029
• 737765-57-0
• AS-65118
• 1-(trifluoromethyl)cyclopentan-1-ol
• SCHEMBL3402868
• AKOS010909162
• DB-275546
• Cyclopentanol, 1-(trifluoromethyl)-

• MDL： MFCD01070837
• Inchi： 1S/C6H9F3O/c7-6(8,9)5(10)3-1-2-4-5/h10H,1-4H2
• InChI Key： KLUJGJIZBPFLJW-UHFFFAOYSA-N
• SMILES： FC(C1(CCCC1)O)(F)F

Computed Properties

• Exact Mass: 154.061
• Monoisotopic Mass: 154.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 20.23000
• LogP: 1.85380

Additional information on 1-(trifluoromethyl)cyclopentan-1-ol

Introduction to 1-(trifluoromethyl)cyclopentan-1-ol (CAS No. 737765-57-0)

1-(trifluoromethyl)cyclopentan-1-ol (CAS No. 737765-57-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopentane ring structure with a trifluoromethyl group and a hydroxyl group, which contribute to its distinct reactivity and stability.

The trifluoromethyl group is a common functional group in organic chemistry, known for its strong electron-withdrawing properties and high lipophilicity. These characteristics make 1-(trifluoromethyl)cyclopentan-1-ol an attractive candidate for the development of new pharmaceuticals and materials. The hydroxyl group, on the other hand, provides the compound with additional reactivity and solubility, making it versatile for various chemical transformations.

In the pharmaceutical industry, 1-(trifluoromethyl)cyclopentan-1-ol has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its use in the development of anti-inflammatory agents, antiviral compounds, and anticancer drugs. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(trifluoromethyl)cyclopentan-1-ol exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway.

Beyond pharmaceuticals, 1-(trifluoromethyl)cyclopentan-1-ol has also found applications in materials science. Its unique combination of lipophilicity and reactivity makes it a valuable building block for the synthesis of advanced materials with tailored properties. Researchers at the University of California, Berkeley, have utilized 1-(trifluoromethyl)cyclopentan-1-ol to develop novel polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronics, coatings, and composite materials.

In the realm of chemical synthesis, 1-(trifluoromethyl)cyclopentan-1-ol serves as a versatile starting material for a wide range of reactions. Its reactivity can be harnessed to introduce functional groups or modify existing structures, making it an essential tool for synthetic chemists. A recent study published in Organic Letters demonstrated the use of 1-(trifluoromethyl)cyclopentan-1-ol in the synthesis of complex natural products through a series of efficient and selective transformations.

The safety and environmental impact of 1-(trifluoromethyl)cyclopentan-1-ol have also been extensively studied. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to ensure worker protection and environmental sustainability. Studies have shown that 1-(trifluoromethyl)cyclopentan-1-ol has low toxicity and does not pose significant environmental risks when used responsibly.

In conclusion, 1-(trifluoromethyl)cyclopentan-1-ol (CAS No. 737765-57-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an invaluable tool for researchers and chemists working on innovative solutions to complex problems. As research continues to advance, it is likely that new applications and derivatives of 1-(trifluoromethyl)cyclopentan-1-ol will emerge, further expanding its impact on various scientific fields.